Cas no 2306262-62-2 (2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid)

2-Amino-5-oxaspiro[3.4]octane-8-carboxylic acid is a spirocyclic amino acid derivative featuring a unique oxaspiro[3.4]octane scaffold. This structure combines a rigid spirocyclic framework with a carboxylic acid and primary amine functional group, making it a versatile intermediate for medicinal chemistry and peptide modification. The constrained ring system enhances conformational stability, potentially improving binding affinity in drug design applications. Its bifunctional nature allows for selective derivatization, enabling incorporation into complex molecules. The compound's structural novelty offers opportunities for exploring new chemical space in the development of bioactive compounds, particularly in targeting challenging biological pathways. Its synthetic utility lies in its ability to introduce both spirocyclic and heterocyclic motifs into molecular architectures.
2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid structure
2306262-62-2 structure
Product Name:2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid
CAS No:2306262-62-2
MF:C8H13NO3
MW:171.193722486496
CID:5269496
Update Time:2026-03-09

2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Oxaspiro[3.4]octane-8-carboxylic acid, 2-amino-
    • 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid
    • Inchi: 1S/C8H13NO3/c9-5-3-8(4-5)6(7(10)11)1-2-12-8/h5-6H,1-4,9H2,(H,10,11)
    • InChI Key: SQLVZXBRBDOHDE-UHFFFAOYSA-N
    • SMILES: C1C2(C(C(O)=O)CCO2)CC1N

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Additional information on 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid

Exploring the Unique Properties and Applications of 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid (CAS No. 2306262-62-2)

The compound 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid (CAS No. 2306262-62-2) is a fascinating molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique spirocyclic structure and functional groups make it a valuable building block for the synthesis of novel pharmaceuticals and bioactive compounds. Researchers are particularly interested in its potential as a scaffold for drug design, owing to its ability to mimic natural substrates and interact with biological targets.

One of the most intriguing aspects of 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid is its structural versatility. The presence of both an amino group and a carboxylic acid moiety allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in the development of small-molecule therapeutics, where fine-tuning pharmacokinetics and pharmacodynamics is essential. Recent studies have explored its use in central nervous system (CNS) drug development, leveraging its potential to cross the blood-brain barrier.

In the context of current trends, the demand for spirocyclic compounds like 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid has surged due to their role in addressing drug resistance and improving target selectivity. With the rise of AI-driven drug discovery, this compound has been featured in virtual screening libraries, highlighting its relevance in modern computational chemistry. Additionally, its applications in peptide mimetics and enzyme inhibitors align with the growing interest in precision medicine and personalized therapies.

The synthesis of 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid involves innovative organic chemistry techniques, including catalyzed ring formation and stereoselective reactions. These methods ensure high purity and yield, which are critical for industrial-scale production. The compound’s stability under physiological conditions further enhances its appeal for bioconjugation and prodrug development, making it a versatile tool for biopharmaceutical research.

From an environmental perspective, the sustainable production of 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid is a topic of interest. Researchers are exploring green chemistry approaches, such as catalyst recycling and solvent-free synthesis, to minimize waste and energy consumption. This aligns with the broader industry shift toward eco-friendly manufacturing and circular economy principles, addressing concerns raised by environmentally conscious consumers and regulators.

Looking ahead, the potential of 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid extends beyond traditional drug development. Its applications in material science, such as the design of bio-based polymers and smart materials, are being investigated. The compound’s ability to form stable hydrogen-bonded networks could pave the way for innovations in nanotechnology and drug delivery systems, further expanding its utility.

In summary, 2-amino-5-oxaspiro[3.4]octane-8-carboxylic acid (CAS No. 2306262-62-2) represents a promising frontier in chemical innovation. Its multifaceted applications, from pharmaceuticals to sustainable materials, underscore its importance in contemporary research. As scientists continue to unlock its potential, this compound is poised to play a pivotal role in shaping the future of healthcare and technology.

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